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Compound Name: AB131

Cat. No.: B15579493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the polyclonal antibody AB131, an

Anti-GABA antibody produced in rabbit. Given that the initial user query about the "mechanism

of action of AB131" likely stemmed from a misunderstanding of "AB131" as a therapeutic

agent, this document clarifies that AB131 is a research tool. Its "mechanism of action" is its

specific binding to the neurotransmitter GABA (gamma-Aminobutyric Acid), enabling

researchers to study GABAergic systems. This guide will detail the antibody's properties, its

application in key experimental protocols, and the signaling pathways it helps to elucidate.

Core Concepts: GABA and the Anti-GABA Antibody
(AB131)
Gamma-Aminobutyric Acid (GABA) is the primary inhibitory neurotransmitter in the mammalian

central nervous system. It plays a crucial role in reducing neuronal excitability and is involved in

numerous physiological and pathological processes. The Anti-GABA antibody, with the product

code AB131 (now replaced by ABN131 from the same supplier), is a polyclonal antibody raised

in rabbits. It is a highly specific research tool designed to detect and localize GABA in tissue

sections and other biological samples. Its utility lies in its ability to bind specifically to GABA,

allowing for the visualization and quantification of GABAergic neurons and pathways.
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The following table summarizes the key quantitative information for the Anti-GABA antibody

(AB131/ABN131). This data has been compiled from various sources and provides a general

guideline for its use. Researchers should note that optimal conditions may vary and should be

determined empirically for each specific application.

Parameter Value Source

Product Code AB131 (replaced by ABN131) MilliporeSigma

Host Rabbit [1]

Type Polyclonal [1]

Immunogen
GABA conjugated to a carrier

protein
[2]

Purification Affinity purified

Tested Applications

Immunohistochemistry (IHC),

Immunofluorescence (IF),

Enzyme-Linked

Immunosorbent Assay (ELISA)

[1]

Recommended Dilution (IHC) 1:500 - 1:20,000 [3]

Recommended Dilution (IF) 1:250 - 1:1000 [4]

Species Reactivity Broad (reacts with all species) [4]

Signaling Pathway
The Anti-GABA antibody (AB131) is instrumental in studying the GABAergic signaling pathway.

This pathway is fundamental to understanding inhibitory neurotransmission in the central

nervous system.

GABAergic Synapse Signaling Pathway
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Caption: A flowchart illustrating the key steps in the immunohistochemistry protocol for GABA

detection.

Immunofluorescence (IF) Protocol for Cultured Neurons
This protocol provides a general framework for the immunofluorescent staining of GABA in

cultured neurons.

Objective: To visualize GABA in primary neuronal cultures.

Materials:
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Neuronal cell culture on coverslips

Phosphate-buffered saline (PBS)

4% paraformaldehyde in PBS

Permeabilization solution: 0.25% Triton X-100 in PBS

Blocking solution: 5% normal goat serum (NGS) in PBS

Primary antibody: Rabbit Anti-GABA (AB131/ABN131), diluted 1:500 in blocking solution

Secondary antibody: Goat anti-rabbit IgG conjugated to a fluorophore (e.g., Alexa Fluor 488)

DAPI (4',6-diamidino-2-phenylindole) for nuclear counterstaining

Mounting medium with anti-fade reagent

Procedure:

Cell Fixation and Permeabilization:

Rinse coverslips with PBS.

Fix cells with 4% paraformaldehyde for 15 minutes at room temperature.

Rinse three times with PBS.

Permeabilize cells with 0.25% Triton X-100 in PBS for 10 minutes.

Rinse three times with PBS.

Immunostaining:

Incubate coverslips in blocking solution for 1 hour at room temperature.

Incubate with the primary antibody (Anti-GABA, 1:500) overnight at 4°C in a humidified

chamber.
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Rinse three times with PBS.

Incubate with the fluorescently labeled secondary antibody for 1-2 hours at room

temperature, protected from light.

Rinse three times with PBS.

Counterstain with DAPI for 5 minutes.

Rinse with PBS.

Mounting and Imaging:

Mount coverslips onto microscope slides using an anti-fade mounting medium.

Image using a fluorescence or confocal microscope.

Experimental Workflow: Immunofluorescence
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Caption: A flowchart detailing the workflow for immunofluorescent staining of GABA in cultured

cells.

Conclusion
The Anti-GABA antibody (AB131/ABN131) is a valuable tool for researchers in neuroscience

and related fields. Its high specificity for GABA allows for the detailed anatomical and functional

characterization of inhibitory circuits in the nervous system. By employing the protocols and

understanding the underlying signaling pathways described in this guide, researchers can

effectively utilize this antibody to advance our understanding of GABAergic neurotransmission

in both health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Three types of GABA-immunoreactive cells in the lamprey spinal cord - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. MilliporeSigma | Life Science Products & Service Solutions [sigmaaldrich.com]

4. Cerebrospinal Fluid-Contacting Neurons Sense pH Changes and Motion in the
Hypothalamus - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to the Anti-GABA Antibody
(AB131)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579493#what-is-the-mechanism-of-action-of-
ab131]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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